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Compound of Interest

Compound Name: 2-Hydroxyphenazine

Cat. No.: B1496473 Get Quote

This technical guide provides a comprehensive overview of 2-Hydroxyphenazine, a naturally

occurring phenazine derivative with significant scientific interest. The document is intended for

researchers, scientists, and professionals in the field of drug development, offering detailed

information on its chemical properties, biosynthesis, and relevant experimental protocols.

Chemical Identity
CAS Number: 4190-95-8[1][2]

Synonyms:

phenazin-2-ol[1][3]

2-phenazinol[1][3]

2-hydroxy-phenazine[1][3]

10H-phenazin-2-one[2]

Physicochemical Properties
A summary of the key physicochemical properties of 2-Hydroxyphenazine is presented in the

table below. This data is crucial for understanding its behavior in various experimental and

biological systems.
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Property Value Source

Molecular Formula C12H8N2O [1][3]

Molecular Weight 196.20 g/mol [1][3]

Monoisotopic Mass 196.06366 Da PubChem

Appearance Orange [4]

Biosynthesis
2-Hydroxyphenazine is a secondary metabolite produced by various bacteria, most notably

from the Pseudomonas genus.[3] Its biosynthesis is a multi-step enzymatic process, starting

from the shikimate pathway. The immediate precursor to 2-Hydroxyphenazine is Phenazine-1-

carboxylic acid (PCA).[3][5] The conversion of PCA to 2-Hydroxyphenazine is catalyzed by a

specific monooxygenase enzyme, PhzO.[4][5] This enzyme facilitates the hydroxylation of the

phenazine ring at the C2 position. Subsequently, 2-hydroxy-phenazine-1-carboxylic acid (2-OH-

PCA) can be decarboxylated to yield 2-Hydroxyphenazine.[6]

Below is a diagram illustrating the biosynthetic pathway of 2-Hydroxyphenazine.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/2-Hydroxyphenazine
https://www.vulcanchem.com/product/vc3231186
https://pubchem.ncbi.nlm.nih.gov/compound/2-Hydroxyphenazine
https://www.vulcanchem.com/product/vc3231186
https://www.frontiersin.org/journals/microbiology/articles/10.3389/fmicb.2023.1186052/full
https://www.benchchem.com/product/b1496473?utm_src=pdf-body
https://www.vulcanchem.com/product/vc3231186
https://www.benchchem.com/product/b1496473?utm_src=pdf-body
https://www.vulcanchem.com/product/vc3231186
https://www.researchgate.net/figure/Proposed-mechanism-for-the-production-of-2-hydroxyphenazine-1-carboxylic-acid-and_fig5_12213144
https://www.benchchem.com/product/b1496473?utm_src=pdf-body
https://www.frontiersin.org/journals/microbiology/articles/10.3389/fmicb.2023.1186052/full
https://www.researchgate.net/figure/Proposed-mechanism-for-the-production-of-2-hydroxyphenazine-1-carboxylic-acid-and_fig5_12213144
https://www.benchchem.com/product/b1496473?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC94881/
https://www.benchchem.com/product/b1496473?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1496473?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Biosynthetic Pathway of 2-Hydroxyphenazine

Shikimate Pathway
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Multiple enzymatic steps

phzABCDEFG gene cluster 2-Hydroxyphenazine-1-carboxylic acid (2-OH-PCA)

Hydroxylation
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Decarboxylation

Spontaneous Decarboxylation

Click to download full resolution via product page

Caption: Biosynthesis of 2-Hydroxyphenazine from the Shikimate Pathway.

Experimental Protocols
This section provides an overview of methodologies relevant to the study of 2-
Hydroxyphenazine.
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Two-Stage Fermentation for Enhanced Production
A method to enhance the production of 2-Hydroxyphenazine involves a two-stage

fermentation strategy.[3] This protocol focuses on optimizing the production of the precursor,

PCA, and its subsequent conversion to 2-Hydroxyphenazine.[3]

Methodology:

Stage 1: PCA Production:

Cultivate the producing microbial strain (e.g., Pseudomonas chlororaphis) in a suitable

fermentation medium.

After a specific period of growth (e.g., 12 hours), introduce a reducing agent like

dithiothreitol (DTT). DTT helps in reducing reactive oxygen species that can inhibit the

biosynthesis of PCA, thereby increasing its yield.[3]

Stage 2: Conversion to 2-Hydroxyphenazine:

Following the PCA production phase, optimize the conditions for the PhzO-mediated

conversion of PCA to 2-Hydroxyphenazine. This may involve adjusting parameters such

as pH, temperature, and aeration to maximize the enzymatic activity.

Analysis by Reverse-Phase High-Performance Liquid
Chromatography (RP-HPLC)
RP-HPLC is a common analytical technique used for the identification and quantification of

phenazine compounds, including 2-Hydroxyphenazine.[6]

General Protocol Outline:

Sample Preparation:

Extract the phenazine compounds from the culture broth or other sample matrices using a

suitable organic solvent (e.g., ethyl acetate).

Evaporate the solvent and redissolve the residue in a solvent compatible with the HPLC

mobile phase (e.g., methanol).
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Filter the sample to remove any particulate matter.

HPLC Conditions:

Column: A C18 reverse-phase column is typically used.

Mobile Phase: A gradient of an aqueous solvent (e.g., water with a small amount of acid

like formic acid or acetic acid) and an organic solvent (e.g., acetonitrile or methanol). The

specific gradient program will depend on the specific phenazines being separated.

Detection: A photodiode array (PDA) detector is often used to monitor the elution of the

compounds at multiple wavelengths, allowing for both quantification and spectral analysis

to confirm the identity of the peaks.[6] 2-Hydroxyphenazine can be detected by its

characteristic UV-Vis spectrum.

Biological Activity and Applications
2-Hydroxyphenazine exhibits significant antimicrobial properties, particularly against fungal

plant pathogens.[3] Research has indicated that it is more effective in controlling certain plant

diseases, such as the wheat take-all disease, compared to its precursor, PCA.[3] The

antimicrobial mechanism of action is believed to involve the disruption of cellular respiration

and the generation of reactive oxygen species.

Beyond its direct antimicrobial effects, 2-Hydroxyphenazine and its derivatives play a role in

bacterial biofilm formation.[3] For instance, 2-hydroxy-phenazine-1-carboxylic acid (2-OH-PCA)

has been shown to promote the release of extracellular DNA, a key component of the biofilm

matrix in some bacteria.[3]

The potent biological activity of 2-Hydroxyphenazine makes it a compound of interest for the

development of new biocontrol agents in agriculture and potentially as a lead compound in

drug discovery programs.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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